Cas no 1207858-44-3 (6-(Allylsulfonyl)-4-methylquinolin-2(1H)-one)

• Product Name: 6-(Allylsulfonyl)-4-methylquinolin-2(1H)-one
• CAS No: 1207858-44-3
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 5060618
• Update Time: 2025-05-20

6-(Allylsulfonyl)-4-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(Allylsulfonyl)-4-methylquinolin-2(1H)-one
• 4-methyl-6-prop-2-enylsulfonyl-1H-quinolin-2-one

• Inchi： 1S/C13H13NO3S/c1-3-6-18(16,17)10-4-5-12-11(8-10)9(2)7-13(15)14-12/h3-5,7-8H,1,6H2,2H3,(H,14,15)
• InChI Key： VJHRROVTXAKHMA-UHFFFAOYSA-N
• SMILES： S(CC=C)(C1C=CC2=C(C(C)=CC(N2)=O)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 487
• XLogP3: 1.1
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-(Allylsulfonyl)-4-methylquinolin-2(1H)-one

Recent Advances in the Study of 6-(Allylsulfonyl)-4-methylquinolin-2(1H)-one (CAS: 1207858-44-3)

6-(Allylsulfonyl)-4-methylquinolin-2(1H)-one (CAS: 1207858-44-3) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique sulfonyl and allyl functional groups, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and structural optimization of 6-(Allylsulfonyl)-4-methylquinolin-2(1H)-one to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the allylsulfonyl moiety could significantly improve the compound's binding affinity to specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). These findings suggest that 6-(Allylsulfonyl)-4-methylquinolin-2(1H)-one could serve as a promising scaffold for the development of novel kinase inhibitors or GPCR modulators.

In addition to its synthetic versatility, 6-(Allylsulfonyl)-4-methylquinolin-2(1H)-one has shown promising results in preclinical studies for its anti-inflammatory and anticancer activities. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2023) reported that this compound exhibited potent inhibitory effects on the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. Furthermore, the compound demonstrated selective cytotoxicity against several cancer cell lines, including breast and lung cancer, with minimal effects on normal cells. These results underscore its potential as a lead compound for the development of targeted cancer therapies.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience explored the neuroprotective effects of 6-(Allylsulfonyl)-4-methylquinolin-2(1H)-one in models of Alzheimer's disease. The researchers found that the compound could attenuate amyloid-beta-induced neurotoxicity and reduce oxidative stress in neuronal cells. These findings open new avenues for the development of quinoline-based therapeutics for neurodegenerative disorders.

Despite these promising results, challenges remain in the clinical translation of 6-(Allylsulfonyl)-4-methylquinolin-2(1H)-one. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. However, the compound's unique chemical properties and diverse biological activities make it a valuable candidate for future drug discovery efforts.

In conclusion, 6-(Allylsulfonyl)-4-methylquinolin-2(1H)-one (CAS: 1207858-44-3) represents a versatile and pharmacologically active quinoline derivative with broad applications in medicinal chemistry. Ongoing research continues to uncover its potential in treating various diseases, from cancer to neurodegenerative disorders. As synthetic methodologies and biological evaluations advance, this compound is poised to play a pivotal role in the development of next-generation therapeutics.